Higher Lipophilicity vs. Linear-Chain Analog
The target compound exhibits a computed XLogP3 of 0.9, compared to 0.8 for the linear-chain regioisomer (3-methoxypropyl)[1-(pyridin-3-yl)ethyl]amine, representing a 12.5% increase in predicted lipophilicity [1][2]. This difference arises from the branched 1-methoxypropan-2-yl topology, which reduces solvent-accessible polar surface area exposure relative to the linear 3-methoxypropyl chain.
(Δ +0.1, +12.5%)
| Evidence Dimension | Computed lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | 0.9 |
| Comparator Or Baseline | (3-Methoxypropyl)[1-(pyridin-3-yl)ethyl]amine: XLogP3 = 0.8 |
| Quantified Difference | ΔXLogP3 = +0.1 (+12.5%) |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18) |
Why This Matters
A ΔXLogP3 of +0.1 can translate into meaningful differences in membrane permeability and oral absorption potential, making the branched-chain compound preferentially suitable for programs targeting intracellular targets.
- [1] PubChem. Compound Summary for CID 43191833, (1-Methoxypropan-2-YL)[1-(pyridin-3-YL)ethyl]amine. National Center for Biotechnology Information, 2026. View Source
- [2] PubChem. Compound Summary for CID 43205057, (3-Methoxypropyl)[1-(pyridin-3-yl)ethyl]amine. National Center for Biotechnology Information, 2026. View Source
